Cas no 16493-06-4 (2-Heptynoic acid,3-octyn-1-yl ester)
16493-06-4 structure
Product Name:2-Heptynoic acid,3-octyn-1-yl ester
CAS No:16493-06-4
MF:C15H22O2
MW:234.333984851837
CID:218925
PubChem ID:249233
Update Time:2025-04-19
2-Heptynoic acid,3-octyn-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptynoic acid,3-octyn-1-yl ester
- oct-3-ynyl hept-2-ynoate
- AC1L6O0Z
- AC1Q66HL
- AR-1K8761
- CTK4D1942
- NSC67295
- NSC-67295
- oct-3-yn-1-yl hept-2-ynoate
- 16493-06-4
- DTXSID10290197
-
- Inchi: 1S/C15H22O2/c1-3-5-7-9-10-12-14-17-15(16)13-11-8-6-4-2/h3-8,12,14H2,1-2H3
- InChI Key: KXLPXAUDQJPZKD-UHFFFAOYSA-N
- SMILES: O(C(C#CCCCC)=O)CCC#CCCCC
Computed Properties
- Exact Mass: 234.16206
- Monoisotopic Mass: 234.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.951
- Boiling Point: 346.3°C at 760 mmHg
- Flash Point: 160°C
- Refractive Index: 1.475
- PSA: 26.3
2-Heptynoic acid,3-octyn-1-yl ester Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
16493-06-4 (2-Heptynoic acid,3-octyn-1-yl ester) Related Products
- 16205-90-6(Ethyl hex-2-ynoate)
- 10519-20-7(Ethyl 2-octynoate)
- 10519-17-2(2-Undecynoic acid,ethyl ester)
- 10031-92-2(ethyl non-2-ynoate)
- 16930-95-3(Ethyl 2-heptynoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk